Cas no 1255574-50-5 (Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate)

• Product Name: Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate
• CAS No: 1255574-50-5
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• MDL: MFCD17214285
• CID: 1039324
• Update Time: 2025-06-30

Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
• benzyl 2-methylsulfonyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate
• Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate

• MDL： MFCD17214285
• Inchi： 1S/C16H17N3O4S/c1-24(21,22)15-17-9-13-10-19(8-7-14(13)18-15)16(20)23-11-12-5-3-2-4-6-12/h2-6,9H,7-8,10-11H2,1H3
• InChI Key： FBQBCIHJTIFYEW-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=C2C(CCN(C(=O)OCC3C=CC=CC=3)C2)=N1)(=O)=O

Computed Properties

• Exact Mass: 347.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 97.84000
• LogP: 2.59370

Additional information on Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate

Introduction to Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate (CAS No. 1255574-50-5)

Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate, a compound with the CAS number 1255574-50-5, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the pyrido-pyrimidine class of heterocyclic structures, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in the treatment of various diseases.

The molecular structure of Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate incorporates several key functional groups that contribute to its unique chemical and biological characteristics. The presence of a benzyl group at the 2-position and a methylsulfonyl group at the 6-position introduces both lipophilicity and electrophilicity, enhancing its interaction with biological targets. Additionally, the dihydropyrido-pyrimidine core provides a scaffold that is highly versatile for further derivatization and optimization.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrido-pyrimidine derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific arrangement of atoms in Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate makes it a particularly interesting candidate for further investigation.

In particular, studies have demonstrated that modifications within the pyrido-pyrimidine framework can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. The introduction of electron-withdrawing groups such as the methylsulfonyl moiety can enhance binding affinity and selectivity towards target enzymes and receptors. This has led to the development of novel inhibitors with improved therapeutic profiles.

The synthesis of Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been particularly useful in constructing the complex core structure.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases play a crucial role in signal transduction pathways that regulate cell growth, division, and survival. By targeting these enzymes, Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate may interfere with aberrant signaling pathways that contribute to tumor growth and metastasis.

Evidence from preclinical studies suggests that derivatives of pyrido-pyrimidine have the ability to modulate multiple targets simultaneously. This polypharmacological approach can be particularly advantageous in treating complex diseases where multiple pathways are involved. The structural features of Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate make it a promising candidate for such an approach.

The benzyl group at the 2-position not only contributes to the lipophilicity of the molecule but also serves as a handle for further chemical modifications. This allows for the exploration of various structural analogs with tailored properties for optimal biological activity. For instance, replacing the benzyl group with other aryl or heteroaryl groups could alter binding interactions and improve selectivity.

In addition to its potential applications in oncology, this compound has shown promise in other therapeutic areas. Research indicates that it may have anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. This makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The carboxylate group at the 6-position provides an acidic functionality that can be exploited for prodrug formulations or targeted delivery systems. This feature could enhance bioavailability and tissue distribution, thereby improving therapeutic efficacy. Furthermore, it allows for conjugation with biomolecules such as peptides or antibodies for targeted therapy.

The synthesis and characterization of Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate have been supported by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound. Additionally, computational studies using molecular modeling have been employed to predict binding interactions with biological targets.

The pharmacological evaluation of this compound has involved both in vitro and in vivo assays to assess its potency and selectivity. In vitro studies have focused on enzyme inhibition assays using recombinant kinases and other relevant targets. These assays have provided valuable information on the compound's binding affinity and mechanism of action.

In vivo studies have been conducted using animal models to evaluate the compound's efficacy in treating disease models relevant to its intended therapeutic applications. Preliminary results suggest that it exhibits significant anti-tumor activity with minimal toxicity at effective doses. These findings are encouraging and warrant further investigation into its potential as a novel therapeutic agent.

The development of new drugs is a complex process that requires extensive research and collaboration across multiple disciplines. The work on Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate exemplifies this collaborative effort by integrating synthetic chemistry, computational biology, pharmacology, and clinical research. Such multidisciplinary approaches are essential for advancing drug discovery efforts.

In conclusion,Benzyl 2-(methylsulfonyl)-7,8-dihydropyrido4,3-dpyrimidine-6(5H)-carboxylate(CAS No. 1255574-50-5) represents a significant contribution to medicinal chemistry with its unique structural features and promising pharmacological properties. Further research is warranted to fully elucidate its therapeutic potential across various disease indications.